Cas no 133513-17-4 (2,3,7,8-Tetrachlorodibenzothiophene)

2,3,7,8-Tetrachlorodibenzothiophene is a chlorinated dibenzothiophene derivative with significant relevance in environmental and analytical chemistry. This compound is primarily studied as a persistent organic pollutant (POP) due to its structural similarity to toxic dioxins and furans. Its stable aromatic framework and chlorine substitution pattern make it a useful reference standard for chromatographic analysis, particularly in the detection and quantification of sulfur-containing aromatic contaminants. The compound’s well-defined chemical properties also facilitate research into the degradation pathways of chlorinated thiophenes. Its high purity and stability ensure reliable performance in laboratory applications, supporting studies on environmental persistence and toxicological impacts of related pollutants.

2,3,7,8-Tetrachlorodibenzothiophene structure

133513-17-4 structure

Product Name:2,3,7,8-Tetrachlorodibenzothiophene

CAS No:133513-17-4

MF:C₁₂H₄Cl₄S

MW:322.03715801239

CID:1233158

PubChem ID:86404

Update Time:2025-10-14

2,3,7,8-Tetrachlorodibenzothiophene Chemical and Physical Properties

Names and Identifiers

- 2,3,7,8-tetrachlorodibenzo[b,d]thiophene
- 2,3,7,8-tetrachlorodibenzothiophene
- 133513-17-4
- DTXSID20158153
- SCHEMBL9507633
- Dibenzothiophene, 2,3,7,8-tetrachloro-
- 2,3,7,8-Tetrachlorodibenzothiophene
- Inchi： 1S/C12H4Cl4S/c13-7-1-5-6-2-8(14)10(16)4-12(6)17-11(5)3-9(7)15/h1-4H
- InChI Key： GIMOCSHBYLEEKS-UHFFFAOYSA-N
- SMILES： ClC1C(=CC2=C(C=1)C1C=C(C(=CC=1S2)Cl)Cl)Cl

Computed Properties

Exact Mass: 319.87902
Monoisotopic Mass: 319.878782g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.1
Topological Polar Surface Area: 28.2Å²

Experimental Properties

PSA: 0

2,3,7,8-Tetrachlorodibenzothiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T798260-1mg	2,3,7,8-Tetrachlorodibenzothiophene	133513-17-4		1mg	$207.00	2023-05-17
TRC	T798260-10mg	2,3,7,8-Tetrachlorodibenzothiophene	133513-17-4		10mg	$1642.00	2023-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1847609-1g	2,3,7,8-Tetrachlorodibenzo[b,d]thiophene	133513-17-4	98%	1g	￥12096.00	2024-08-09